Cas no 399041-71-5 (Cyclohexane, 1,1-dimethyl-4-(nitromethylene)-)

Cyclohexane, 1,1-dimethyl-4-(nitromethylene)- is a nitroalkene derivative characterized by its unique structural features, including a cyclohexane backbone substituted with a nitromethylene group and two methyl groups at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceuticals and agrochemicals. The nitromethylene moiety enhances reactivity, enabling participation in Michael additions, cycloadditions, and other nucleophilic transformations. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for researchers exploring novel synthetic pathways. The steric and electronic effects imparted by the dimethyl substitution further influence its regioselectivity in reactions.
Cyclohexane, 1,1-dimethyl-4-(nitromethylene)- structure
399041-71-5 structure
Product Name:Cyclohexane, 1,1-dimethyl-4-(nitromethylene)-
CAS No:399041-71-5
MF:C9H15NO2
MW:169.220902681351
CID:3965478
PubChem ID:15535720
Update Time:2025-10-31

Cyclohexane, 1,1-dimethyl-4-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1,1-dimethyl-4-(nitromethylene)-
    • EN300-725178
    • 1,1-dimethyl-4-(nitromethylidene)cyclohexane
    • 399041-71-5
    • Inchi: 1S/C9H15NO2/c1-9(2)5-3-8(4-6-9)7-10(11)12/h7H,3-6H2,1-2H3
    • InChI Key: LUEWQPOKYHRKLX-UHFFFAOYSA-N
    • SMILES: C1(C)(C)CC/C(=C/[N+]([O-])=O)/CC1

Computed Properties

  • Exact Mass: 169.110278721Da
  • Monoisotopic Mass: 169.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 45.8Ų

Cyclohexane, 1,1-dimethyl-4-(nitromethylene)- Pricemore >>

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Additional information on Cyclohexane, 1,1-dimethyl-4-(nitromethylene)-

Introduction to Cyclohexane, 1,1-dimethyl-4-(nitromethylene) and Its CAS No. 399041-71-5

The compound Cyclohexane, 1,1-dimethyl-4-(nitromethylene), identified by the CAS number 399041-71-5, represents a specialized organic molecule with a unique structural framework that has garnered interest in the field of synthetic chemistry and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, potential applications, and its relevance in contemporary scientific investigations.

At the core of understanding this compound lies its molecular structure. The presence of a nitromethylene substituent at the 4-position of a dimethyl-substituted cyclohexane backbone imparts distinct reactivity and electronic characteristics. The nitro group, known for its electron-withdrawing properties, significantly influences the molecule's behavior in various chemical transformations. This makes Cyclohexane, 1,1-dimethyl-4-(nitromethylene) a valuable candidate for studying reaction mechanisms and developing novel synthetic pathways.

In recent years, advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Theoretical studies on Cyclohexane, 1,1-dimethyl-4-(nitromethylene) have revealed insights into its potential as an intermediate in the synthesis of more complex heterocyclic compounds. These studies highlight the compound's role in constructing molecular frameworks that are relevant to drug discovery and material science.

The pharmaceutical industry has long been interested in nitro-substituted compounds due to their diverse biological activities. While direct applications of Cyclohexane, 1,1-dimethyl-4-(nitromethylene) as a therapeutic agent may not be immediate, its derivatives have shown promise in preliminary screenings for antimicrobial and anti-inflammatory properties. The nitro group's ability to participate in redox reactions makes it particularly interesting for designing prodrugs or bioactivatable molecules.

From a synthetic chemistry perspective, the unique reactivity of Cyclohexane, 1,1-dimethyl-4-(nitromethylene) offers opportunities for developing new catalytic methods. Researchers have explored its use in cross-coupling reactions and as a precursor for functionalized cyclohexadiene derivatives. These transformations are crucial for building complex organic molecules efficiently, which is a cornerstone of modern medicinal chemistry.

The environmental impact of synthesizing and handling such compounds is also a critical consideration. While Cyclohexane, 1,1-dimethyl-4-(nitromethylene) is not classified as hazardous under standard conditions, its nitro functionality necessitates careful handling to prevent unwanted side reactions. Green chemistry principles are being applied to optimize synthetic routes, minimizing waste and improving atom economy. This aligns with global efforts to promote sustainable chemical practices.

Recent experimental investigations have demonstrated the compound's utility in polymer chemistry as well. The incorporation of nitro-substituted cyclohexanes into polymer backbones can enhance material properties such as thermal stability and mechanical strength. These findings open new avenues for developing advanced materials with tailored functionalities.

In conclusion, Cyclohexane, 1,1-dimethyl-4-(nitromethylene) (CAS No. 399041-71-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for studying reaction mechanisms, developing new synthetic strategies, and exploring novel therapeutic agents. As scientific understanding progresses, the applications of this compound are likely to expand further.

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